Cas no 1365692-84-7 (2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1365692-84-7
• MF: C₂₇H₂₉BO₂
• MW: 396.3
• CID: 5520599
• PubChem ID: 66806915
• Update Time: 2025-05-27

2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• BS-53568
• 2-[3-(9,9-Dimethyl-9H-fluoren-3-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1365692-84-7
• DTXSID901132126
• SCHEMBL806932
• 2-[3-(9,9-dimethylfluoren-3-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G67775
• 1,3,2-Dioxaborolane, 2-[3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl]-4,4,5,5-tetramethyl-

• Inchi： 1S/C27H29BO2/c1-25(2)23-13-8-7-12-21(23)22-17-19(14-15-24(22)25)18-10-9-11-20(16-18)28-29-26(3,4)27(5,6)30-28/h7-17H,1-6H3
• InChI Key： FAVDWEGENPYRDG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(C2=CC3C4=C(C(C)(C)C=3C=C2)C=CC=C4)=C1

Computed Properties

• Exact Mass: 396.2260603g/mol
• Monoisotopic Mass: 396.2260603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1365692-84-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1365692-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its unique fluorene-based structure, has demonstrated promising potential in various applications, including organic synthesis, drug discovery, and materials science. The compound's versatility stems from its ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules. Recent studies have explored its utility in the development of novel therapeutics and advanced materials, making it a focal point of contemporary research.

One of the most notable applications of 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is in the synthesis of conjugated polymers and small molecules for organic electronics. Researchers have leveraged its boronic ester functionality to create highly efficient organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's fluorene moiety contributes to enhanced charge transport properties, while its tetramethyl-dioxaborolane group ensures stability under various reaction conditions. Recent publications highlight its role in improving the performance of optoelectronic devices, with particular emphasis on its compatibility with large-scale manufacturing processes.

In the realm of drug discovery, this compound has emerged as a valuable building block for the development of boron-containing therapeutics. Boron-based compounds are increasingly recognized for their unique pharmacological properties, including the ability to form reversible covalent bonds with biological targets. Recent studies have investigated the incorporation of 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane into protease inhibitors and kinase-targeted agents. Preliminary results suggest that its structural features may enhance binding affinity and selectivity, offering new avenues for the treatment of diseases such as cancer and inflammatory disorders.

Moreover, the compound's potential in bioimaging and diagnostics has been explored. Its fluorescent properties, derived from the fluorene core, make it a candidate for use in fluorescence-based assays and imaging techniques. Researchers have successfully conjugated it with biomolecules to create probes for detecting specific enzymes or cellular processes. These advancements underscore the compound's multifunctionality and its growing importance in both basic and applied research.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 2-(3-(9,9-dimethyl-9H-fluoren-3-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Recent efforts have focused on refining reaction conditions to improve yield and purity, as well as exploring greener synthetic routes. Additionally, further studies are needed to fully elucidate its pharmacokinetic and toxicological profiles when used in therapeutic applications. Nonetheless, the compound's versatility and potential continue to drive innovation across multiple disciplines, positioning it as a key player in the future of chemical biology and pharmaceutical research.